Cas no 821767-83-3 (1-Piperazinecarboxamide, 4-(2-pyridinyl)-N-[4-(trifluoromethyl)phenyl]-)

• Product name: 1-Piperazinecarboxamide, 4-(2-pyridinyl)-N-[4-(trifluoromethyl)phenyl]-
• CAS No: 821767-83-3
• MF: C₁₇H₁₇N₄OF₃
• MW: 350.33828
• CID: 1805534
• PubChem ID: 11256604

1-Piperazinecarboxamide, 4-(2-pyridinyl)-N-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxamide, 4-(2-pyridinyl)-N-[4-(trifluoromethyl)phenyl]-
• BDBM50163222
• AKOS027475920
• 821767-83-3
• 4-Pyridin-2-yl-piperazine-1-carboxylic acid (4-trifluoromethyl-phenyl)-amide
• 4-(PYRIDIN-2-YL)-N-[4-(TRIFLUOROMETHYL)PHENYL]PIPERAZINE-1-CARBOXAMIDE
• CHEMBL175893
• EN300-749269
• 4-pyridin-2-yl-N-[4-(trifluoromethyl)phenyl]piperazine-1-carboxamide

• Inchi： InChI=1S/C17H17F3N4O/c18-17(19,20)13-4-6-14(7-5-13)22-16(25)24-11-9-23(10-12-24)15-3-1-2-8-21-15/h1-8H,9-12H2,(H,22,25)
• InChI Key： DELURYLODDEQAM-UHFFFAOYSA-N
• SMILES： C1CN(CCN1C2=CC=CC=N2)C(=O)NC3=CC=C(C=C3)C(F)(F)F

Computed Properties

• Exact Mass: 350.13544566g/mol
• Monoisotopic Mass: 350.13544566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 48.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines